Cas no 52535-76-9 (2-(4-Chloro-benzoylamino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid)

• Product Name: 2-(4-Chloro-benzoylamino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid
• CAS No: 52535-76-9
• MF: C₁₆H₁₄ClNO₃S
• MW: 335.805262088776
• CID: 4766725
• PubChem ID: 2259677
• Update Time: 2025-05-22

2-(4-Chloro-benzoylamino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• MLS001212355
• SMR000514706
• 2-(4-Chloro-benzoylamino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid
• CBMicro_048579
• Oprea1_349169
• Oprea1_610929
• BDBM54418
• cid_2259677
• REGID_for_CID_2259677
• 2-[(4-chlorobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• ST061315
• 2-(4-Chlorobenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid
• 2-[(4-chlorobenzoyl)amino]-4,5,6,7-tet
• TBT1
• starbld0036263
• CCG-329131
• HY-124789
• MS-25083
• Z5G
• MsbA inhibitor 1?
• BIM-0048379.P001
• 52535-76-9
• CHEMBL1449663
• MLS-0350717.0001
• 2-(4-CHLOROBENZAMIDO)-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLIC ACID
• MsbA inhibitor 1
• NSC805305
• 2-[(4-chlorophenyl)carbonylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• NSC-805305
• 2-[(4-chlorobenzoyl)amino]-4,5,6,7-tetrahydrobenzothiophene-3-carboxylic acid
• AKOS000564718
• 2-[[(4-chlorophenyl)-oxomethyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• DA-55737

• Inchi： 1S/C16H14ClNO3S/c17-10-7-5-9(6-8-10)14(19)18-15-13(16(20)21)11-3-1-2-4-12(11)22-15/h5-8H,1-4H2,(H,18,19)(H,20,21)
• InChI Key： DUJFDTGMUKWELI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1=C(C(=O)O)C2=C(CCCC2)S1)=O

Computed Properties

• Exact Mass: 335.0382922g/mol
• Monoisotopic Mass: 335.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 94.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-(4-Chloro-benzoylamino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid

2-(4-Chloro-benzoylamino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid (CAS 52535-76-9): A Comprehensive Overview

2-(4-Chloro-benzoylamino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid (CAS 52535-76-9) is a specialized organic compound that has garnered significant attention in pharmaceutical research and fine chemical synthesis. This tetrahydrobenzo[b]thiophene derivative features a unique molecular architecture combining a chlorobenzamide moiety with a carboxylic acid-functionalized thiophene ring, making it valuable for various applications.

The compound's structural complexity offers multiple sites for chemical modification, which explains its popularity in medicinal chemistry research. Recent studies highlight its potential as a building block for drug discovery, particularly in developing novel therapeutic agents. Researchers are particularly interested in its hydrogen bonding capacity and molecular recognition properties, which are crucial for biological activity.

From a synthetic chemistry perspective, 2-(4-Chloro-benzoylamino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid serves as an important intermediate. Its tetrahydrobenzo[b]thiophene core is structurally similar to several pharmacologically active compounds, making it valuable for creating structure-activity relationship (SAR) studies. The presence of both amide and carboxylic acid functional groups allows for diverse chemical transformations.

In material science applications, this compound has shown promise due to its conjugated π-electron system. The thiophene ring system contributes to interesting electronic properties, while the chloro-substituted benzamide portion provides steric and electronic effects that can be tuned for specific applications. These characteristics make it potentially useful in developing organic electronic materials and functional coatings.

The global market for specialty chemical intermediates like 2-(4-Chloro-benzoylamino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid has been growing steadily, driven by increasing demand from the pharmaceutical industry and academic research institutions. Quality standards for this compound typically require high purity levels (≥98%), with strict control over residual solvents and heavy metal content.

Recent advancements in green chemistry have influenced the synthesis approaches for this compound. Researchers are exploring more sustainable routes that reduce organic solvent usage and employ catalytic methods rather than stoichiometric reagents. These developments align with the chemical industry's growing emphasis on environmentally friendly processes.

Analytical characterization of 2-(4-Chloro-benzoylamino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid typically involves multiple techniques. High-performance liquid chromatography (HPLC) is commonly used for purity assessment, while nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide structural confirmation. The compound's melting point and solubility profile are also important quality parameters.

Storage and handling recommendations for this compound emphasize protection from moisture and light exposure, typically suggesting storage in amber glass containers under inert atmosphere when long-term stability is required. Proper personal protective equipment (PPE) should always be used when handling the material in laboratory settings.

Future research directions for 2-(4-Chloro-benzoylamino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid may explore its potential in bioconjugation chemistry and as a precursor for heterocyclic compound libraries. The growing interest in fragment-based drug discovery approaches also suggests expanding applications for this versatile chemical building block.

For researchers sourcing this compound, it's important to verify certificates of analysis (CoA) and ensure suppliers provide comprehensive technical data sheets. The compound's structural integrity and purity profile are critical factors that can significantly impact experimental outcomes in sensitive applications.

The tetrahydrobenzo[b]thiophene scaffold present in this molecule continues to attract attention in drug discovery programs targeting various therapeutic areas. Its balanced combination of lipophilicity and hydrogen bonding capacity makes it particularly interesting for central nervous system (CNS) drug development, though specific applications would require extensive pharmacological evaluation.

As the chemical industry moves toward more structure-driven design approaches, compounds like 2-(4-Chloro-benzoylamino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid gain importance. Their well-defined molecular geometry and functional group arrangement provide excellent starting points for rational drug design and molecular modeling studies.